Cas no 1879433-35-8 (1-(2-methoxycyclopentyl)-3,5-dimethyl-1H-pyrazol-4-amine)

• Product Name: 1-(2-methoxycyclopentyl)-3,5-dimethyl-1H-pyrazol-4-amine
• CAS No: 1879433-35-8
• MF: C₁₁H₁₉N₃O
• MW: 209.288062334061
• CID: 6279210
• PubChem ID: 165483467
• Update Time: 2025-05-21

1-(2-methoxycyclopentyl)-3,5-dimethyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1879433-35-8
• 1-(2-methoxycyclopentyl)-3,5-dimethyl-1H-pyrazol-4-amine
• EN300-1106911

• Inchi： 1S/C11H19N3O/c1-7-11(12)8(2)14(13-7)9-5-4-6-10(9)15-3/h9-10H,4-6,12H2,1-3H3
• InChI Key： XFXPZJBGHUQXLG-UHFFFAOYSA-N
• SMILES： O(C)C1CCCC1N1C(C)=C(C(C)=N1)N

Computed Properties

• Exact Mass: 209.152812238g/mol
• Monoisotopic Mass: 209.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 53.1Ų

Additional information on 1-(2-methoxycyclopentyl)-3,5-dimethyl-1H-pyrazol-4-amine

1-(2-Methoxycyclopentyl)-3,5-Dimethyl-1H-Pyrazol-4-Amine

The compound 1-(2-methoxycyclopentyl)-3,5-dimethyl-1H-pyrazol-4-amine (CAS No. 1879433-35-8) is a highly specialized organic molecule with a complex structure and diverse applications. This compound belongs to the class of pyrazole derivatives, which are known for their unique chemical properties and wide-ranging utility in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure features a pyrazole ring system substituted with a methoxycyclopentyl group and two methyl groups at the 3 and 5 positions, making it a valuable substrate for further functionalization and exploration.

Recent studies have highlighted the potential of pyrazole derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The methoxycyclopentyl group introduces steric and electronic effects that can modulate the compound's bioactivity, making it an attractive candidate for medicinal chemistry research. Additionally, the presence of the amine group at position 4 enables further functionalization through various coupling reactions, such as amidation or alkylation, which can enhance its pharmacokinetic properties.

In terms of synthesis, 1-(2-methoxycyclopentyl)-3,5-dimethyl-1H-pyrazol-4-amine can be prepared via a multi-step process involving cyclization reactions and subsequent substitution or addition steps. Researchers have explored various methodologies to optimize the synthesis of this compound, including microwave-assisted synthesis and catalytic approaches. These advancements have significantly improved the yield and purity of the compound, making it more accessible for large-scale applications.

The physical properties of this compound are also noteworthy. Its melting point and solubility characteristics make it suitable for use in both solid-state and solution-based applications. For instance, its ability to dissolve in organic solvents facilitates its use in chromatographic separations and spectroscopic analyses. Furthermore, its stability under various conditions has been thoroughly investigated, ensuring its reliability in both laboratory and industrial settings.

From an environmental perspective, the biodegradability and eco-toxicological profile of 1-(2-methoxycyclopentyl)-3,5-dimethyl-1H-pyrazol-4-amine have been evaluated to ensure compliance with regulatory standards. These studies have demonstrated that the compound exhibits low toxicity to aquatic organisms under standard test conditions, which is a critical factor for its safe handling and disposal.

In conclusion, 1-(2-methoxycyclopentyl)-3,5-dimethyl-1H-pyrazol-4-amine is a versatile compound with significant potential in multiple scientific domains. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for researchers seeking innovative solutions in chemical biology and materials science.